Cas no 119943-51-0 (Methanesulfonic acid,1-methylpropyl ester)

• Product Name: Methanesulfonic acid,1-methylpropyl ester
• CAS No: 119943-51-0
• MF: C₅H₁₂O₃S
• MW: 152.211980819702
• CID: 224911
• PubChem ID: 146192
• Update Time: 2025-04-19

Methanesulfonic acid,1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1-methylpropyl ester
• 2-methylbutane-1-sulfonate
• 2-Butyl mesylate
• 2-Butylmethanesulfonate
• Methanesulfonicacid, sec-butyl ester (6CI,7CI,8CI)
• sec-Butyl mesylate
• sec-Butyl methanesulfonate
• AKOS006279300
• AS-34099
• sec-Butylmethanesulfonate
• MFCD01715284
• SCHEMBL1959295
• DTXSID00923149
• CCRIS 2956
• CS-0049315
• Butan-2-yl]methanesulfonate
• (R,S)-2-Butylmethanesulfonate
• Methanesulfonic acid, 1-methylpropyl ester
• 3-04-00-00012 (Beilstein Handbook Reference)
• 2-Butyl methanesulfonate
• CCRIS 9159
• Methanesulfonic acid, 1-methylpropyl ester, (+-)-
• s-butylmethanesulfonate
• butan-2-yl methanesulfonate
• PB47141
• 1-Methylpropyl Ester Methanesulfonic Acid
• 16156-54-0
• (R,S)-2-Butyl methanesulfonate
• sec-Butyl methansulfonate
• 119943-51-0
• Methanesulfonic acid, sec-butyl ester
• BRN 1753434
• 1-Methylpropyl methanesulfonate
• 2-Butyl methanesulphonate

• Inchi： 1S/C5H12O3S/c1-4-5(2)8-9(3,6)7/h5H,4H2,1-3H3
• InChI Key： BQWQGEBNCNNFCI-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(C)CC

Computed Properties

• Exact Mass: 152.050715
• Monoisotopic Mass: 152.050715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 1